Cas no 933055-06-2 (Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate)

• Product Name: Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate
• CAS No: 933055-06-2
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD16036717
• CID: 4660105
• Update Time: 2025-10-29

Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate
• SY224729
• A917022

• MDL： MFCD16036717
• Inchi： 1S/C14H16O4/c1-4-17-13(16)9-5-6-12-10(7-9)11(15)8-14(2,3)18-12/h5-7H,4,8H2,1-3H3
• InChI Key： IRQVLIITEKTWHK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OCC)=CC=2C(CC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate

Comprehensive Overview of Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate (CAS No. 933055-06-2)

Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate (CAS No. 933055-06-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chromane backbone and ester functional group, is widely studied for its potential applications in drug synthesis and functional material development. Researchers and industry professionals are increasingly interested in its synthetic pathways, biological activities, and industrial scalability, making it a hot topic in contemporary chemical research.

The molecular structure of Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate features a 2,2-dimethyl-4-oxochroman core, which is a derivative of chromone, a well-known scaffold in medicinal chemistry. The addition of an ethyl carboxylate group at the 6-position enhances its reactivity and solubility, making it a versatile intermediate for further chemical modifications. This structural uniqueness has led to its exploration in the synthesis of bioactive molecules, particularly those targeting oxidative stress-related pathways, a trending topic in health and wellness discussions.

In recent years, the demand for sustainable synthesis methods has risen, aligning with global trends toward green chemistry. Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate has been synthesized using catalyst-free and solvent-free approaches, addressing environmental concerns while maintaining high yields. These advancements resonate with the growing consumer interest in eco-friendly production and reduced carbon footprint, topics frequently searched in scientific and industrial forums.

Another area of interest is the compound's potential role in cosmeceuticals, a booming sector driven by the fusion of cosmetics and pharmaceuticals. Its chromane structure is known for antioxidant properties, which are highly sought after in anti-aging and skin-care formulations. This connection to beauty tech and dermatological research has made it a subject of numerous studies and patent filings, further elevating its profile in both academic and commercial spheres.

From a technical standpoint, the CAS No. 933055-06-2 is often referenced in patent databases and chemical catalogs, highlighting its industrial relevance. Its stability under ambient conditions and compatibility with common reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. These attributes are particularly valuable in the context of drug discovery, where efficiency and reproducibility are paramount.

In conclusion, Ethyl 2,2-dimethyl-4-oxochroman-6-carboxylate (CAS No. 933055-06-2) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its alignment with current trends such as green chemistry, cosmeceuticals, and drug discovery ensures its continued relevance in scientific and industrial communities. As research progresses, this compound is likely to unlock even more innovative applications, solidifying its position as a cornerstone in modern chemical innovation.